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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694 Get Quote

An In-depth Technical Guide to 4-
Bromocyclohexanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Bromocyclohexanone (CAS

No: 22460-52-2), a key intermediate in organic synthesis. The document details its chemical

structure, physical and chemical properties, spectroscopic data, and safety and handling

protocols. Furthermore, it outlines synthetic methodologies and explores its reactivity,

particularly in nucleophilic substitution reactions. This guide is intended to be a critical resource

for professionals in research, and drug development, offering foundational data and procedural

insights to support their work with this versatile compound.

Chemical Identity and Molecular Structure
4-Bromocyclohexanone is a halogenated cyclic ketone. The presence of both a ketone

functional group and a bromine atom makes it a versatile reagent in various chemical

transformations.

Molecular Structure:
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The structure consists of a six-membered cyclohexane ring with a ketone group at position 1

and a bromine atom at position 4.

SMILES:O=C1CCC(Br)CC1[1] InChI Key:OMCGWSBEIHGWOH-UHFFFAOYSA-N[2][3]

Identifier Value Reference

CAS Number 22460-52-2 [2][3][4]

Molecular Formula C6H9BrO [2][5]

Molecular Weight 177.04 g/mol [2][3]

IUPAC Name 4-bromocyclohexan-1-one [1][2]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 4-Bromocyclohexanone is

provided below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Reference

Appearance Colorless to yellow liquid [1]

Purity 95% - 98% [1][4]

Solubility
Slightly soluble (7.3 g/L at

25°C)
[5]

Storage Temperature 0-8 °C [1]

Topological Polar Surface Area 17.1 Å² [5]

Complexity 90.7 [5]

Spectroscopic Data: Gas chromatography-mass spectrometry (GC-MS) is used for definitive

identification and purity assessment. Nuclear magnetic resonance (NMR) spectroscopy

confirms the structural integrity, and infrared (IR) spectroscopy is used to verify the presence of

functional groups.[2]
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Synthesis of 4-Bromocyclohexanone
The primary synthetic routes to 4-Bromocyclohexanone are outlined below. The bromination

of cyclohexanone is a common laboratory and industrial method.

Experimental Protocol 1: Bromination of Cyclohexanone
This method involves the electrophilic substitution on the enol intermediate of cyclohexanone.

Reactants: Cyclohexanone, Bromine (Br2)

Catalyst: Lewis acids such as iron (Fe) or aluminum bromide (AlBr3)[2]

General Procedure: The reaction is typically carried out by treating cyclohexanone with

bromine in the presence of a catalytic amount of a Lewis acid.[2] The reaction conditions

must be carefully controlled to ensure selective bromination at the 4-position.[2] In an

industrial setting, continuous flow reactors may be utilized to maintain precise control over

the reaction, thereby enhancing both yield and purity.[2]

Purification: The crude product is often purified using distillation or recrystallization to

achieve high purity.[2]

Experimental Protocol 2: Oxidation of 4-
Bromocyclohexanol
This two-step synthesis starts from 4-bromocyclohexanol.

Reactants: 4-Bromocyclohexanol, Pyridinium chlorochromate (PCC)

Solvent: Anhydrous solvent such as dichloromethane

General Procedure: 4-bromocyclohexanol is dissolved in an anhydrous solvent and cooled

(often to 0°C).[3] Pyridinium chlorochromate is then added, and the mixture is stirred.[3]

Workup: Upon completion, the reaction mixture is typically diluted with a solvent like ether,

and the solid byproducts are removed by filtration. The resulting solution containing 4-
Bromocyclohexanone is then worked up to isolate the pure product.[3]
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Synthesis Workflow Diagram

Synthesis Workflow for 4-Bromocyclohexanone

Method 1: Bromination of Cyclohexanone Method 2: Oxidation of 4-Bromocyclohexanol
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Caption: Synthetic routes to 4-Bromocyclohexanone.

Chemical Reactivity and Applications
The reactivity of 4-Bromocyclohexanone is dominated by its two functional groups: the ketone

and the bromine atom. The electron-withdrawing nature of the carbonyl group activates the

bromine atom, making it a good leaving group in nucleophilic substitution and elimination

reactions.[3]
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Nucleophilic Substitution Reactions
The bromine atom can be readily displaced by a variety of nucleophiles.[3] These reactions can

proceed through either an SN1 or SN2 mechanism, depending on the nucleophile, solvent, and

reaction conditions.[3]

Common Nucleophiles: Hydroxide (OH⁻), Amines (NH2⁻), Thiourea.

Products: These reactions lead to the formation of 4-substituted cyclohexanones, such as 4-

hydroxycyclohexanone or 4-aminocyclohexanone.[2]

Reduction of the Carbonyl Group
The ketone functionality can be reduced to a hydroxyl group using standard reducing agents.

Reducing Agents: Sodium borohydride (NaBH4), Lithium aluminum hydride (LiAlH4).

Solvents: Anhydrous ethers or tetrahydrofuran (THF).

Product: The primary product of this reaction is 4-bromocyclohexanol.[2]

Applications in Organic Synthesis
4-Bromocyclohexanone is a valuable building block for the synthesis of more complex

molecules.[2]

Pharmaceuticals: It serves as a starting material for the synthesis of various

pharmaceutically active compounds.[2]

Cross-Coupling Reactions: It is used in nickel-catalyzed cross-coupling reactions for the

preparation of alkylbenzenes.[2]

Functionalized Cyclohexanones: It is a precursor for a wide range of functionalized

cyclohexanone derivatives.[2]

Logical Diagram of Reactivity
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Key Reactions of 4-Bromocyclohexanone

Nucleophilic Substitution Reduction

4-Bromocyclohexanone

4-Substituted Cyclohexanone 4-Bromocyclohexanol

Nucleophile
(e.g., OH-, NH2-)

SN1/SN2

Reducing Agent
(e.g., NaBH4)
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Caption: Reactivity of 4-Bromocyclohexanone.

Safety and Handling
Proper safety precautions must be observed when handling 4-Bromocyclohexanone.

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab

coat.[2]

Ventilation: Use only in a well-ventilated area.[2]

Handling: Avoid contact with skin and eyes. Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2]

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Inhalation: Move the person into fresh air.

Ingestion: Rinse mouth with water.

In all cases of exposure, consult a physician.

Conclusion
4-Bromocyclohexanone is a fundamentally important reagent in organic chemistry with broad

applications in the synthesis of pharmaceuticals and other complex organic molecules. Its dual

functionality allows for a diverse range of chemical transformations. A thorough understanding

of its properties, synthesis, and reactivity, as outlined in this guide, is crucial for its safe and

effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromocyclohexanone CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110694#4-bromocyclohexanone-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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